Cas no 2229445-30-9 (1-(3-chloro-4-nitrophenyl)cyclopropan-1-amine)

• Product Name: 1-(3-chloro-4-nitrophenyl)cyclopropan-1-amine
• CAS No: 2229445-30-9
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 6085279
• PubChem ID: 165685031
• Update Time: 2025-06-13

1-(3-chloro-4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-nitrophenyl)cyclopropan-1-amine
• EN300-1996878
• 2229445-30-9

• Inchi： 1S/C9H9ClN2O2/c10-7-5-6(9(11)3-4-9)1-2-8(7)12(13)14/h1-2,5H,3-4,11H2
• InChI Key： SKWYBHLCJPQYJP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-chloro-4-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of 1-(3-Chloro-4-Nitrophenyl)Cyclopropan-1-Amine (CAS No. 2229445-30-9)

1-(3-Chloro-4-nitrophenyl)cyclopropan-1-amine (CAS No. 2229445-30-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclopropylamine moiety attached to a 3-chloro-4-nitrophenyl ring, which contributes to its potential as a building block in drug discovery. Researchers are particularly interested in its role as an intermediate for synthesizing bioactive molecules targeting enzymes or receptors.

In recent years, the demand for nitrophenyl derivatives like 1-(3-chloro-4-nitrophenyl)cyclopropan-1-amine has surged, driven by their applications in developing novel antimicrobial agents and kinase inhibitors. A 2023 study highlighted its utility in modulating protein-protein interactions, a hot topic in cancer therapeutics. The compound’s chloro and nitro functional groups also make it a candidate for photoaffinity labeling, a technique widely discussed in chemical biology forums.

Synthetic routes to produce CAS 2229445-30-9 often involve Pd-catalyzed cross-coupling or cyclization reactions, methods frequently searched in organic chemistry databases. Optimizing its yield and purity remains a focus, with green chemistry principles (e.g., solvent-free conditions) being explored—a trend aligned with the sustainable synthesis movement. Analytical techniques such as HPLC and NMR are critical for quality control, as emphasized in recent patent literature.

The compound’s stability under various pH conditions has been investigated, addressing common queries about its storage requirements and handling precautions. Notably, its solubility profile (e.g., in DMSO or ethanol) is frequently referenced in drug formulation discussions. These properties are vital for researchers designing high-throughput screening assays, a growing area in precision medicine.

Beyond pharmaceuticals, 1-(3-chloro-4-nitrophenyl)cyclopropan-1-amine has potential in material science, particularly in designing organic semiconductors. Its electron-withdrawing groups could enhance charge transport properties, a subject trending in flexible electronics research. Regulatory databases like REACH and PubChem provide updated safety data, ensuring compliance with global chemical regulations.

In summary, CAS 2229445-30-9 represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its synthesis, applications, and safety considerations align with current scientific priorities, making it a compound of enduring relevance. Future studies may explore its derivatives for neurodegenerative disease therapies or catalysis, further expanding its impact.